Cas no 2229180-88-3 (3,3-difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine
• CAS No: 2229180-88-3
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5804580
• PubChem ID: 165633188
• Update Time: 2025-05-20

3,3-difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine
• EN300-1970181
• 2229180-88-3

• Inchi： 1S/C10H12F3NO/c1-15-9-3-2-6(11)4-7(9)8(5-14)10(12)13/h2-4,8,10H,5,14H2,1H3
• InChI Key： PGBBWUQPJWUMGU-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=C(C=CC=1OC)F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine

3,3-Difluoro-2-(5-Fluoro-2-methoxyphenyl)propan-1-amine: A Comprehensive Overview

3,3-Difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine (CAS No. 2229180-88-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, biological activities, and potential applications of 3,3-difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine.

Chemical Structure and Properties

The molecular formula of 3,3-difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine is C₁₁H₁₄F₃NO₂, with a molecular weight of approximately 247.23 g/mol. The compound features a substituted phenyl ring with a methoxy group at the 2-position and a fluoro group at the 5-position. The propanamine moiety is substituted with two fluorine atoms at the 3-position, which significantly influences its chemical and biological properties. The presence of these fluorine atoms enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Synthesis Methods

The synthesis of 3,3-difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine has been reported using various methodologies. One common approach involves the reaction of 5-fluoro-2-methoxybenzaldehyde with 3,3-difluorobutanal followed by reductive amination. This method typically yields high purity and good yields of the target compound. Recent advancements in catalytic methods have also been explored to improve the efficiency and scalability of the synthesis process. For instance, palladium-catalyzed cross-coupling reactions have shown promise in facilitating the formation of complex substituted amines with high stereoselectivity.

Biological Activities

3,3-Difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine has demonstrated promising biological activities in several preclinical studies. One area of particular interest is its potential as an antidepressant agent. Research has shown that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. In animal models of depression, 3,3-difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine has exhibited significant antidepressant-like effects without causing adverse side effects commonly associated with traditional antidepressants.

Beyond its antidepressant potential, 3,3-difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine has also shown activity against various types of cancer cells. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that 3,3-difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine may have potential as an anticancer agent.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 3,3-difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine into clinical trials. Several phase I trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have been encouraging, with no major safety concerns reported thus far.

In addition to its therapeutic applications, 3,3-difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine is also being investigated for its potential use as a research tool in neuroscience and cancer biology. Its unique chemical structure and biological activities make it a valuable probe for studying cellular processes and signaling pathways.

Conclusion

3,3-Difluoro-2-(5-fluoro-2-methoxyphenyl)propan-1-amine (CAS No. 2229180-88-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers favorable properties such as enhanced lipophilicity and metabolic stability, which are crucial for drug development. Preclinical studies have demonstrated its potential as an antidepressant and anticancer agent, paving the way for further clinical evaluation. As research continues to advance our understanding of this compound, it holds significant promise for addressing unmet medical needs and advancing therapeutic options.